Cas no 422565-91-1 (8-methoxy-2-phenylquinolin-4-amine)

• Product Name: 8-methoxy-2-phenylquinolin-4-amine
• CAS No: 422565-91-1
• MF: C₁₆H₁₄N₂O
• MW: 250.295163631439
• CID: 1513351
• PubChem ID: 45599220
• Update Time: 2025-04-21

8-methoxy-2-phenylquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 8-methoxy-2-phenylquinolin-4-amine
• 4-Amino-8-methoxy-2-phenylquinoline
• CTK8E4828
• DTXSID30670811
• MFCD12674864
• AKOS011484921
• 422565-91-1

• Inchi： 1S/C16H14N2O/c1-19-15-9-5-8-12-13(17)10-14(18-16(12)15)11-6-3-2-4-7-11/h2-10H,1H3,(H2,17,18)
• InChI Key： IWDXQUZBYYKVPM-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=C(C=C(C3C=CC=CC=3)N=C21)N

Computed Properties

• Exact Mass: 250.11100
• Monoisotopic Mass: 250.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• PSA: 48.14000
• LogP: 4.07380